ethyl 3-(2-phenoxyethyl)-3-piperidinecarboxylate hydrochloride

• IUPAC Name: ethyl 3-(2-phenoxyethyl)piperidine-3-carboxylate
• InChI: InChI=1S/C16H23NO3/c1-2-19-15(18)16(9-6-11-17-13-16)10-12-20-14-7-4-3-5-8-14/h3-5,7-8,17H,2,6,9-13H2,1H3
• InChI Key: OZUUDRWHAAEQMK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCNC1)CCOC2=CC=CC=C2
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol

Description

Ethyl 3-(2-phenoxyethyl)-3-piperidinecarboxylate hydrochloride, also known as phenoxybenzamine hydrochloride, is a chemical compound that is commonly used in scientific research. It is a potent and irreversible alpha-adrenergic antagonist that is known to block the effects of adrenaline and noradrenaline on the sympathetic nervous system.

Mechanism of Action

Phenoxybenzamine hydrochloride works by irreversibly binding to alpha-adrenergic receptors, preventing the effects of adrenaline and noradrenaline on the sympathetic nervous system. This results in vasodilation and a decrease in blood pressure. The irreversible binding of ethyl 3-(2-phenoxyethyl)-3-piperidinecarboxylate hydrochloridemine hydrochloride to alpha-adrenergic receptors means that its effects can last for several days.
Biochemical and Physiological Effects
Phenoxybenzamine hydrochloride has several biochemical and physiological effects on the body. It causes vasodilation, which leads to a decrease in blood pressure. It also inhibits the release of adrenaline and noradrenaline, which can help to reduce the symptoms of conditions such as pheochromocytoma and Raynaud's disease. Phenoxybenzamine hydrochloride has also been shown to have anti-inflammatory and anti-tumor effects in some studies.

Advantages and Limitations for Lab Experiments

Phenoxybenzamine hydrochloride is a potent and irreversible alpha-adrenergic antagonist that is useful for studying the effects of alpha-adrenergic receptors on the sympathetic nervous system. Its irreversible binding to alpha-adrenergic receptors means that its effects can last for several days, making it useful for long-term studies. However, its potency and irreversible binding can also make it difficult to control the dosage and duration of its effects, which can be a limitation in some experiments.

Future Directions

There are several future directions for research on ethyl 3-(2-phenoxyethyl)-3-piperidinecarboxylate hydrochloridemine hydrochloride. One area of research is the development of more selective alpha-adrenergic antagonists that can target specific subtypes of alpha-adrenergic receptors. Another area of research is the investigation of the anti-inflammatory and anti-tumor effects of ethyl 3-(2-phenoxyethyl)-3-piperidinecarboxylate hydrochloridemine hydrochloride, which could lead to the development of new treatments for inflammatory and cancerous conditions. Additionally, more research is needed to fully understand the long-term effects of ethyl 3-(2-phenoxyethyl)-3-piperidinecarboxylate hydrochloridemine hydrochloride on the sympathetic nervous system.

Synthesis Methods

Phenoxybenzamine hydrochloride can be synthesized through the reaction of 3-(2-phenoxyethyl)piperidine with ethyl chloroformate in the presence of triethylamine. The resulting ethyl 3-(2-phenoxyethyl)-3-piperidinecarboxylate is then reacted with hydrochloric acid to produce ethyl 3-(2-phenoxyethyl)-3-piperidinecarboxylate hydrochloridemine hydrochloride. The synthesis of ethyl 3-(2-phenoxyethyl)-3-piperidinecarboxylate hydrochloridemine hydrochloride is a multistep process that requires careful attention to detail to ensure high yield and purity.

Scientific Research Applications

Phenoxybenzamine hydrochloride is commonly used in scientific research to study the effects of alpha-adrenergic antagonists on the sympathetic nervous system. It has been shown to be effective in treating conditions such as pheochromocytoma, a rare tumor of the adrenal gland that secretes excess adrenaline and noradrenaline. Phenoxybenzamine hydrochloride is also used in the treatment of Raynaud's disease, a condition that causes the blood vessels in the fingers and toes to constrict, leading to pain and numbness.